Cas no 67032-24-0 (1-(cyclopentylamino)-2-methylpropan-2-yl benzoate)

• Product name: 1-(cyclopentylamino)-2-methylpropan-2-yl benzoate
• CAS No: 67032-24-0
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 883077
• PubChem ID: 49004

1-(cyclopentylamino)-2-methylpropan-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylamino)-2-methylpropan-2-yl benzoate
• Benzoic acid,[2-(cyclopentylamino)-1,1-dimethyl]ethyl ester, hydrochloride
• NSC 122317
• NSC 121005
• 67032-24-0
• BENZOIC ACID, (2-(CYCLOPENTYLAMINO)-1,1-DIMETHYL)ETHYL ESTER, HYDROCHLORIDE

• Inchi： InChI=1S/C16H23NO2.ClH/c1-16(2,12-17-14-10-6-7-11-14)19-15(18)13-8-4-3-5-9-13;/h3-5,8-9,14,17H,6-7,10-12H2,1-2H3;1H
• InChI Key： KCRNYECHKJVOLP-UHFFFAOYSA-N
• SMILES： CC(C)(C[NH2+]C1CCCC1)OC(=O)C2=CC=CC=C2.[Cl-]

Computed Properties

• Exact Mass: 261.17299
• Monoisotopic Mass: 297.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.9Ų

Experimental Properties

• PSA: 38.33